Cas no 4885-12-5 ((2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone)

• Product Name: (2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
• CAS No: 4885-12-5
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• CID: 932116
• PubChem ID: 261858
• Update Time: 2025-04-19

(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
• 2-Brom-2',3',4'-trihydroxyacetophenon;2'-bromo-2,3,5,6-tetramethyl-benzophenone;2'-Brom-2,3,5,6-tetramethyl-benzophenon;Duryl-o-brom-phenyl-keton;
• NSC-94887
• NSC94887
• (2-bromophenyl)(2,3,5,6-tetramethylphenyl)methanone
• OAZPBFWBRRIFIC-UHFFFAOYSA-N
• DTXSID10964124
• AKOS005925597
• 4885-12-5

• Inchi： 1S/C17H17BrO/c1-10-9-11(2)13(4)16(12(10)3)17(19)14-7-5-6-8-15(14)18/h5-9H,1-4H3
• InChI Key： OAZPBFWBRRIFIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 316.04600
• Monoisotopic Mass: 316.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.274
• Boiling Point: 389.7°C at 760 mmHg
• Flash Point: 21.5°C
• Refractive Index: 1.581
• PSA: 17.07000
• LogP: 4.91370